Cas no 1804665-88-0 (2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid)

2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro group at the 2-position, a difluoromethyl group at the 4-position, and a fluorine at the 5-position—enhance its reactivity and selectivity in cross-coupling and nucleophilic substitution reactions. The carboxylic acid moiety further allows for versatile functionalization, making it a valuable intermediate for constructing complex molecules. This compound exhibits high purity and stability under standard conditions, ensuring consistent performance in synthetic applications. Its unique substitution pattern contributes to its role in developing bioactive compounds with improved metabolic stability and binding affinity.

2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid structure

1804665-88-0 structure

Product Name:2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid

CAS No:1804665-88-0

MF:C₇H₃ClF₃NO₂

MW:225.552431344986

CID:4869106

Update Time:2025-06-11

2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid
- Inchi： 1S/C7H3ClF3NO2/c8-5-4(7(13)14)3(6(10)11)2(9)1-12-5/h1,6H,(H,13,14)
- InChI Key： ZBXBYXRFFJDWNR-UHFFFAOYSA-N
- SMILES： ClC1C(C(=O)O)=C(C(=CN=1)F)C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 229
XLogP3: 2.1
Topological Polar Surface Area: 50.2

2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029050634-1g	2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid	1804665-88-0	97%	1g	$1,579.40	2022-04-01

2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid Related Literature

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Additional information on 2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid

Comprehensive Overview of 2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid (CAS No. 1804665-88-0)

2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid (CAS No. 1804665-88-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its difluoromethyl and fluoro substituents, exhibits remarkable potential as a building block for synthesizing advanced intermediates. Its molecular formula, C₇H₃ClF₃NO₂, highlights its versatility in organic synthesis, particularly in the development of crop protection agents and bioactive molecules.

In recent years, the demand for fluorinated pyridines like 2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid has surged, driven by their applications in precision agriculture and drug discovery. Researchers are increasingly exploring its role in creating next-generation pesticides with enhanced efficacy and environmental safety. The compound's chloro and difluoromethyl groups contribute to its stability and reactivity, making it a valuable candidate for heterocyclic chemistry.

The synthesis of CAS No. 1804665-88-0 typically involves multi-step processes, including halogenation and carboxylation reactions, to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. Its solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile further broadens its utility in industrial applications.

From an environmental perspective, the compound's fluorine-rich structure aligns with the growing trend toward sustainable chemistry. Fluorine incorporation often improves metabolic stability and bioavailability, addressing key challenges in agrochemical formulation. Regulatory agencies emphasize the need for eco-friendly alternatives, and 2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid is being studied for its lower ecological impact compared to traditional halogenated compounds.

Market analysts note that the global fine chemicals sector, particularly segments involving fluorinated intermediates, is projected to grow at a CAGR of 5.8% through 2030. This growth is fueled by innovations in crop science and pharmaceutical APIs. Companies specializing in custom synthesis are actively stockpiling CAS No. 1804665-88-0 to meet rising demand from R&D laboratories.

Frequently asked questions about this compound include its storage conditions (recommended at 2–8°C under inert atmosphere), handling precautions (use of PPE to avoid irritation), and scalability in industrial production. Recent patents highlight its incorporation into herbicidal compositions, underscoring its commercial viability.

In conclusion, 2-Chloro-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid represents a critical junction between material science and applied chemistry. Its multifaceted applications—from pesticide development to medicinal chemistry—make it a compound of enduring relevance. Ongoing studies aim to optimize its synthetic routes and explore novel derivatives, ensuring its position as a cornerstone in modern chemical innovation.